![molecular formula C21H33N3O2 B4740376 N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide](/img/structure/B4740376.png)
N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide
Overview
Description
N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide, also known as AZP-BM-6, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide involves its ability to selectively bind to and inhibit the activity of certain enzymes and proteins. Specifically, this compound has been shown to inhibit the activity of the protein kinase CK2, which plays a crucial role in regulating various cellular processes. By inhibiting CK2 activity, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce the accumulation of toxic proteins in Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In cancer cells, this compound has been shown to induce apoptosis through the inhibition of CK2 activity. In Alzheimer's disease, this compound has been shown to reduce the accumulation of toxic proteins in the brain, which is a hallmark of the disease. Additionally, this compound has been shown to have anti-inflammatory effects, which may have potential applications in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide is its high selectivity for CK2, which makes it a promising candidate for drug development. Additionally, this compound has been shown to have a high yield and purity in its synthesis method, making it suitable for large-scale production. However, one limitation of this compound is its relatively low solubility in water, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for the study of N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide. One area of research could focus on optimizing its synthesis method to improve its solubility in water and increase its yield. Additionally, further studies could investigate its potential applications in the treatment of other diseases, such as Parkinson's disease and Huntington's disease. Finally, future studies could investigate the potential side effects of this compound and its safety profile in clinical trials.
Scientific Research Applications
N-[3-(1-azepanyl)propyl]-4-(4-morpholinylmethyl)benzamide has been extensively studied for its potential applications in various scientific research fields. Its ability to selectively target and inhibit the activity of certain enzymes and proteins has made it a promising candidate for drug development. This compound has been shown to have potential applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
N-[3-(azepan-1-yl)propyl]-4-(morpholin-4-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H33N3O2/c25-21(22-10-5-13-23-11-3-1-2-4-12-23)20-8-6-19(7-9-20)18-24-14-16-26-17-15-24/h6-9H,1-5,10-18H2,(H,22,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ICWPRUAELVFKIT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)CCCNC(=O)C2=CC=C(C=C2)CN3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H33N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.